1-Boc-4-(4-Chloroquinazolin-6-ylethynyl)piperidine

• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol
• IUPAC Name: tert-butyl 4-[2-(4-chloroquinazolin-6-yl)ethynyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H22ClN3O2/c1-20(2,3)26-19(25)24-10-8-14(9-11-24)4-5-15-6-7-17-16(12-15)18(21)23-13-22-17/h6-7,12-14H,8-11H2,1-3H3
• InChI Key: ZINXSRJQNIFDQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C#CC2=CC3=C(C=C2)N=CN=C3Cl

Description

1-Boc-4-(4-Chloroquinazolin-6-ylethynyl)piperidine is a useful research compound. Its molecular formula is C20H22ClN3O2 and its molecular weight is 371.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-ethynyl-piperidine-1-carboxylic acid tert-butyl ester (1.12 g, 5.35 mmol), 4-chloro-6-iodoquinazoline (1.35 g, 4.65 mmol), dichlorobis(triphenylphosphine) palladium(II) (0.16 g, 0.23 mmol), copper(I) iodide (0.044 g, 0.23 mmol), and diisopropylamine (0.47 g, 4.65 mmol) in anhydrous THF (20 mL) was stirred at room temperature under nitrogen for 2 hours. After concentration, the residue was dissolved in CH2Cl2 (100 mL), washed with aqueous NH4Cl and brine, dried over sodium sulfate, and concentrated to give the crude product as brown oil. Purification by silica gel column using 20% EtOAc in hexane afforded 1.63 g (94%) of sticky, yellow oil: 1H NMR (CDCl3) δ 1.45 (s, 9H), 1.67—1.75 (m, 2H), 1.87—1.92 (m, 2H), 2.84 (m, 1H), 3.20—3.26 (m, 2H), 3.78 (br d, 2H), 7.88 (dd, 1H), 7.97 (d, 1H), 8.26 (d, 1H), 9.00 (s, 1H).